![molecular formula C20H15ClN2O2 B5046099 1-methyl-3-(3-nitrophenyl)benzo[f]quinoline hydrochloride](/img/structure/B5046099.png)
1-methyl-3-(3-nitrophenyl)benzo[f]quinoline hydrochloride
Description
“1-methyl-3-(3-nitrophenyl)benzo[f]quinoline hydrochloride” is a chemical compound with the molecular formula C20H14N2O2 . It is a benzoquinoline derivative, which is a class of heterocyclic compounds .
Synthesis Analysis
The synthesis of benzoquinoline derivatives can be achieved through various methods. One common method involves the three-component condensation of 2-aminonaphthalene, acetone, and substituted benzaldehydes in alcoholic solution in the presence of concentrated hydrochloric acid . Another method involves the interaction of a thiosemicarbazone scaffold with various carbon-centered electrophiles .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:Cc1cc(nc2ccc3ccccc3c12)-c1cccc(c1)N+=O . This notation provides a way to represent the structure of the molecule in a linear format. Chemical Reactions Analysis
The chemical reactions involving “this compound” can vary depending on the conditions and the reactants involved. For instance, the compound can undergo intramolecular cyclocondensation when heated with sodium azide in a mixture of acetone/H2O at 65 °C .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 314.344 . The solubility of the compound in DMSO is unknown .Future Directions
The future directions for the study and application of “1-methyl-3-(3-nitrophenyl)benzo[f]quinoline hydrochloride” could involve further exploration of its biological activities and potential uses in pharmaceutical applications. The synthesis methods could also be optimized for better yield and efficiency .
Properties
IUPAC Name |
1-methyl-3-(3-nitrophenyl)benzo[f]quinoline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O2.ClH/c1-13-11-19(15-6-4-7-16(12-15)22(23)24)21-18-10-9-14-5-2-3-8-17(14)20(13)18;/h2-12H,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVNSGZSIMHULB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C3=CC=CC=C3C=C2)C4=CC(=CC=C4)[N+](=O)[O-].Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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